Cas no 147962-92-3 (1,3-Propanediol, 2-chloro-2-(hydroxymethyl)-)
147962-92-3 structure
Product Name:1,3-Propanediol, 2-chloro-2-(hydroxymethyl)-
CAS No:147962-92-3
MF:C4H9ClO3
MW:140.565460920334
CID:3775641
PubChem ID:85686150
Update Time:2025-04-22
1,3-Propanediol, 2-chloro-2-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, 2-chloro-2-(hydroxymethyl)-
- 2-Chloro-2-(hydroxymethyl)propane-1,3-diol
- 147962-92-3
-
- Inchi: 1S/C4H9ClO3/c5-4(1-6,2-7)3-8/h6-8H,1-3H2
- InChI Key: DNDOSDUOUWWBPN-UHFFFAOYSA-N
- SMILES: C(O)C(Cl)(CO)CO
Computed Properties
- Exact Mass: 140.0240218Da
- Monoisotopic Mass: 140.0240218Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 54
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 60.7Ų
1,3-Propanediol, 2-chloro-2-(hydroxymethyl)- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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